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Compound of Interest

Compound Name: 2-Nitrophenyl stearate

Cat. No.: B147434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical properties of 2-Nitrophenyl
stearate. Due to a notable scarcity of published research specifically utilizing 2-Nitrophenyl
stearate, this document also presents a generalized experimental protocol and workflow for

lipase activity assays, a common application for the isomeric compound, 4-Nitrophenyl

stearate. This information is provided as a foundational reference for researchers interested in

the potential applications of nitrophenyl fatty acid esters.

Chemical Identification and Properties
2-Nitrophenyl stearate is an ester of stearic acid and 2-nitrophenol. Its chemical properties

are summarized in the table below.

Property Value

CAS Number 104809-27-0[1]

Molecular Formula C₂₄H₃₉NO₄

Molecular Weight 405.57 g/mol [2]

Synonyms 2-Nitrophenyl octadecanoate
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While specific experimental applications for 2-Nitrophenyl stearate are not widely documented

in scientific literature, its isomer, 4-Nitrophenyl stearate, is extensively used as a chromogenic

substrate for the determination of lipase activity. Lipases are enzymes that catalyze the

hydrolysis of fats (lipids). The principle of this assay is based on the enzymatic cleavage of the

ester bond in 4-nitrophenyl esters by lipase, which releases 4-nitrophenol. In an alkaline buffer,

4-nitrophenol is converted to the 4-nitrophenolate ion, which produces a distinct yellow color

that can be quantified spectrophotometrically at approximately 405-410 nm[3]. This method

provides a simple and reliable way to measure lipase activity[3][4].

The substrate specificity of lipases can be investigated by using a variety of 4-nitrophenyl

esters with different fatty acid chain lengths, such as acetate, butyrate, decanoate, palmitate,

and stearate[3][5].

Generalized Experimental Protocol: Lipase Activity
Assay using a p-Nitrophenyl Ester
The following is a generalized protocol for a spectrophotometric lipase assay using a para-

nitrophenyl ester. This protocol is based on established methods for 4-nitrophenyl esters and

serves as a template that would require optimization for specific enzymes and substrates[5][6].

Objective: To determine the activity of a lipase enzyme by measuring the rate of hydrolysis of a

p-nitrophenyl ester substrate.

Materials:

Lipase enzyme solution of unknown concentration

p-Nitrophenyl stearate (or other p-nitrophenyl ester)

Buffer solution (e.g., 50 mM Tris-HCl, pH 8.5)[5]

Detergent (e.g., Triton X-100) to solubilize the substrate[5][7]

Solvent for substrate (e.g., isopropanol or acetonitrile)[7]

Spectrophotometer and cuvettes
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Procedure:

Substrate Preparation: Prepare a stock solution of the p-nitrophenyl ester in a suitable

organic solvent. Due to the low aqueous solubility of long-chain esters like stearate, a

detergent is typically required in the final reaction mixture to ensure substrate availability[7].

Reaction Mixture Preparation: In a cuvette, prepare the reaction mixture containing buffer,

detergent, and the p-nitrophenyl ester substrate. The final concentration of the substrate and

detergent needs to be optimized for the specific lipase being studied[5].

Enzyme Addition: Initiate the reaction by adding a small volume of the lipase enzyme

solution to the reaction mixture.

Spectrophotometric Measurement: Immediately place the cuvette in a spectrophotometer

and monitor the increase in absorbance at 405 nm over time. The rate of change in

absorbance is proportional to the rate of 4-nitrophenol release and thus to the lipase

activity[3].

Data Analysis: Calculate the enzyme activity based on the rate of the reaction and the molar

extinction coefficient of 4-nitrophenolate under the specific assay conditions[5].

Visualizing the Experimental Workflow
The logical flow of a typical lipase assay using a chromogenic p-nitrophenyl ester substrate is

illustrated below.
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Caption: Workflow for a Spectrophotometric Lipase Assay.
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Signaling Pathway Diagram
As 2-Nitrophenyl stearate is primarily a tool for biochemical assays, it is not directly involved

in biological signaling pathways. The relevant process is the enzymatic reaction it undergoes,

as depicted in the workflow diagram above.

In summary, while 2-Nitrophenyl stearate is a defined chemical compound, its application in

research is not well-documented. The closely related isomer, 4-Nitrophenyl stearate, serves as

a valuable tool for a chromogenic lipase assay, the principles and a generalized protocol for

which have been provided in this guide. Researchers interested in using 2-Nitrophenyl
stearate would likely need to adapt and optimize similar methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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